2-(5-nitro-1H-indol-2-yl)propan-1-ol

• Molecular Formula: C11H12N2O3
• Molecular Weight: 220.22 g/mol
• IUPAC Name: 2-(5-nitro-1H-indol-2-yl)propan-1-ol
• InChI: InChI=1S/C11H12N2O3/c1-7(6-14)11-5-8-4-9(13(15)16)2-3-10(8)12-11/h2-5,7,12,14H,6H2,1H3
• InChI Key: KZHBKKRUCVHAPW-UHFFFAOYSA-N
• Canonical SMILES: CC(CO)C1=CC2=C(N1)C=CC(=C2)[N+](=O)[O-]

Description

2-(5-Nitro-1H-indol-2-yl)propan-1-ol is an indole derivative characterized by a nitro (-NO₂) substituent at the 5-position of the indole ring and a propan-1-ol (-CH₂CH₂CH₂OH) group at the 2-position. The compound is synthesized via cyclization of phenylhydrazone intermediates using phosphorous pentoxide (P₂O₅) and methanesulphonic acid as catalysts .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Features

The compound’s structure distinguishes it from related indole derivatives through its substitution pattern and functional groups:

• Nitro group (5-position) : Electron-withdrawing nature may influence electronic properties, reactivity, and intermolecular interactions compared to electron-donating substituents (e.g., methoxy or methyl groups) seen in analogs .

Data Tables

Table 1: Structural and Functional Comparison of Indole Derivatives

Compound Name	Substituents (Position)	Functional Group	Key Properties/Activities	Reference
2-(5-Nitro-1H-indol-2-yl)propan-1-ol	NO₂ (5), -CH₂CH₂CH₂OH (2)	Propan-1-ol	Synthetic focus; reactivity studies
(2R,S)-1-(6-Methoxy-4-(methoxymethyl)-1H-indol-5-yloxy)-3-(2-(2-methoxyphenoxy)ethylamino)propan-2-ol	OCH₃ (4,6), OCH₂C₆H₄OCH₃ (5)	Propan-2-ol	Antiarrhythmic, adrenoceptor binding
2-(5-Chloro-1-methyl-1H-indol-3-yl)ethanol	Cl (5), CH₃ (1)	Ethanol	GHS-regulated safety protocols
Methyl 2-(5-fluoro-1H-indol-3-yl)-2-oxoacetate	F (5)	Oxoacetate	Neuroprotective, anti-proliferative
(R)-1-(5-Bromo-1H-indol-3-yl)propan-2-ol	Br (5)	Propan-2-ol	No reported bioactivity